N-ethyl-N-phenyl-2-thiophenesulfonamide

• Molecular Formula: C12H13NO2S2
• Molecular Weight: 267.4 g/mol
• IUPAC Name: N-ethyl-N-phenylthiophene-2-sulfonamide
• InChI: InChI=1S/C12H13NO2S2/c1-2-13(11-7-4-3-5-8-11)17(14,15)12-9-6-10-16-12/h3-10H,2H2,1H3
• InChI Key: NOTAUCRMUTYVCF-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CS2

Description

N-ethyl-N-phenyl-2-thiophenesulfonamide (EPITS) is a synthetic compound that has been widely used in scientific research due to its unique properties. EPITS is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in many physiological processes. EPITS has been used in a variety of applications, including drug discovery, biochemical research, and medical diagnostics. In

Mechanism of Action

N-ethyl-N-phenyl-2-thiophenesulfonamide inhibits carbonic anhydrase by binding to the active site of the enzyme. The active site of carbonic anhydrase contains a zinc ion that is coordinated by three histidine residues. N-ethyl-N-phenyl-2-thiophenesulfonamide binds to the zinc ion and blocks the catalytic activity of the enzyme. This inhibition of carbonic anhydrase leads to a decrease in the production of bicarbonate and an increase in the production of carbon dioxide.
Biochemical and Physiological Effects
N-ethyl-N-phenyl-2-thiophenesulfonamide has been shown to have a variety of biochemical and physiological effects. Inhibition of carbonic anhydrase by N-ethyl-N-phenyl-2-thiophenesulfonamide leads to a decrease in the production of bicarbonate, which can lead to acidosis. N-ethyl-N-phenyl-2-thiophenesulfonamide has also been shown to inhibit the transport of ions, such as chloride and bicarbonate, across cell membranes. This inhibition of ion transport can lead to changes in cell volume and pH.

Advantages and Limitations for Lab Experiments

N-ethyl-N-phenyl-2-thiophenesulfonamide has several advantages for use in lab experiments. N-ethyl-N-phenyl-2-thiophenesulfonamide is a potent inhibitor of carbonic anhydrase, which allows for the study of the role of carbonic anhydrase in various physiological processes. N-ethyl-N-phenyl-2-thiophenesulfonamide is also stable and can be stored for long periods of time. However, N-ethyl-N-phenyl-2-thiophenesulfonamide has some limitations for use in lab experiments. N-ethyl-N-phenyl-2-thiophenesulfonamide is toxic and can cause skin irritation and respiratory problems. N-ethyl-N-phenyl-2-thiophenesulfonamide also has a short half-life in vivo, which limits its use in animal studies.

Future Directions

There are several future directions for research on N-ethyl-N-phenyl-2-thiophenesulfonamide. One area of research is the development of N-ethyl-N-phenyl-2-thiophenesulfonamide analogs that have improved pharmacokinetic properties. Another area of research is the study of the role of carbonic anhydrase in various diseases, such as cancer and osteoporosis. N-ethyl-N-phenyl-2-thiophenesulfonamide has also been used as a diagnostic tool for the detection of carbonic anhydrase in biological samples. Future research could focus on the development of N-ethyl-N-phenyl-2-thiophenesulfonamide-based diagnostic tools for the detection of other enzymes and biomolecules.

Synthesis Methods

N-ethyl-N-phenyl-2-thiophenesulfonamide can be synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of ethylamine with chlorosulfonic acid to produce N-ethylsulfonamide. The second step involves the reaction of N-ethylsulfonamide with phenyl magnesium bromide to produce N-ethyl-N-phenylsulfonamide. The final step involves the reaction of N-ethyl-N-phenylsulfonamide with sulfur to produce N-ethyl-N-phenyl-2-thiophenesulfonamide.

Scientific Research Applications

N-ethyl-N-phenyl-2-thiophenesulfonamide has been used in a variety of scientific research applications due to its ability to inhibit carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. Carbonic anhydrase is found in many tissues, including the brain, kidneys, and lungs. N-ethyl-N-phenyl-2-thiophenesulfonamide has been used to study the role of carbonic anhydrase in various physiological processes, including acid-base balance, respiration, and ion transport.